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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical studies investigating the

therapeutic peptide ReACp53 for the treatment of ovarian cancer, a disease characterized by a

high prevalence of p53 mutations. The following sections detail the mechanism of action,

quantitative data from key in vitro and in vivo studies, comprehensive experimental protocols,

and visualizations of the associated signaling pathways and experimental workflows.

Core Concept: Restoring p53 Function in Ovarian
Cancer
High-grade serous ovarian carcinoma (HGSOC), the most common and aggressive form of

ovarian cancer, is characterized by near-universal mutation of the TP53 tumor suppressor

gene.[1][2] Many of these mutations lead to the misfolding and aggregation of the p53 protein,

rendering it inactive and unable to perform its critical functions of cell cycle arrest and apoptosis

induction in response to cellular stress.[1][2]

ReACp53 is a cell-penetrating peptide designed to specifically inhibit the aggregation of mutant

p53.[1][2] By preventing this aggregation, ReACp53 aims to restore the wild-type conformation
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and tumor-suppressive functions of the p53 protein, leading to the selective death of cancer

cells harboring these mutations.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical studies of

ReACp53 in ovarian cancer cell lines and animal models.

Table 1: In Vitro Efficacy of ReACp53 in Ovarian Cancer
Cell Lines

Cell Line p53 Status
ReACp53
EC50 (µM)

Key Findings Reference

OVCAR3 Mutant p53

Not explicitly

stated, but dose-

dependent

reduction in

viability shown

up to 10 µM

ReACp53

reduces cell

viability in a

concentration-

dependent

manner.

[1]

S1 GODL Mutant p53

Not explicitly

stated, but dose-

dependent

reduction in

viability shown

up to 10 µM

ReACp53

reduces cell

viability in a

concentration-

dependent

manner.

[1]

Table 2: In Vitro Combination Therapy with ReACp53
and Carboplatin
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Cell Line p53 Status
Combination
Effect

Key Findings Reference

OVCAR3 Mutant p53 Synergistic

The addition of

ReACp53 to

carboplatin

enhanced tumor

cell targeting and

induced

apoptosis.[3]

[3]

OVCAR8 Mutant p53 Additive

The combination

of ReACp53 and

carboplatin

showed an

additive effect in

reducing cell

viability.

[3]

Patient-Derived

HGSOC

Samples

Mutant p53

Additive in 14/15

samples,

Synergistic in

2/15 samples,

Antagonistic in

1/15 samples

Enhanced

efficacy of

carboplatin was

observed in the

majority of

patient samples

when combined

with ReACp53.

[3]

[3]

Table 3: In Vivo Efficacy of ReACp53 in Ovarian Cancer
Xenograft Models
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Animal Model Cell Line Treatment Key Findings Reference

NSG Mice

OVCAR3

(intraperitoneal

xenograft)

ReACp53 (15

mg/kg, 3x/week)

Reduced tumor

burden

compared to

vehicle control.

[3]

[3]

NSG Mice

OVCAR3

(intraperitoneal

xenograft)

ReACp53 (15

mg/kg, 3x/week)

+ Carboplatin (10

mg/kg, 1x/week)

Significantly

extended overall

survival

compared to

carboplatin

alone.[3]

[3]

NSG Mice

SKOV3 (p53-

null,

intraperitoneal

xenograft)

ReACp53 (15

mg/kg, 3x/week)

No significant

effect on tumor

burden,

demonstrating

p53-

dependence.[3]

[3]

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the preclinical

evaluation of ReACp53 in ovarian cancer.

In Vitro Organoid Drug Assay
This assay is utilized to assess the efficacy of ReACp53, alone or in combination with other

agents, on three-dimensional cell cultures that mimic the in vivo tumor microenvironment.

Protocol:

Cell Suspension Preparation: Ovarian cancer cell lines or primary patient-derived HGSOC

tumor cells are dissociated into a single-cell suspension.
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Plating: 5,000 cells per well are suspended in a 1:1 mixture of Matrigel matrix and

MammoCult medium. This mixture is then plated around the rim of the wells of a 96-well

plate.

Organoid Establishment: The plates are incubated for two days to allow for the formation of

organoids.

Drug Treatment: Organoids are treated with ReACp53, carboplatin, or a combination of both

for three consecutive days. The drug-containing medium is replenished daily.

Viability Assessment: Cell viability is measured using a suitable assay, such as a

luminescent-based assay that quantifies ATP levels.

Data Analysis: Drug interactions (synergism, additivity, or antagonism) are calculated using

software such as SynergyFinder.

In Vivo Xenograft Studies in NSG Mice
These studies evaluate the anti-tumor activity of ReACp53 in a living organism.

Protocol:

Animal Model: Female immunodeficient NSG (NOD.Cg-PrkdcscidIl2rgtm1Wjl/SzJ) mice,

aged 6-8 weeks, are used.

Tumor Cell Implantation: 3.0 x 106 OVCAR3 cells are injected into the intraperitoneal space

of each mouse to establish xenografts.

Tumor Establishment Confirmation: Tumor take is confirmed by euthanizing a subset of mice

before the initiation of treatment.

Treatment Groups: Mice are randomized into the following treatment groups (n=7 per group):

Vehicle control (intraperitoneal administration)

ReACp53 (15 mg/kg, 3 times per week, intraperitoneal administration)

Carboplatin (10 mg/kg, 1 time per week, intraperitoneal administration)
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ReACp53 (15 mg/kg, 3 times per week) + Carboplatin (10 mg/kg, 1 time per week)

(intraperitoneal administration)

Monitoring: The overall survival of the mice in each group is monitored and recorded.

Data Analysis: Survival curves are generated and statistical analysis is performed to

compare the efficacy of the different treatment regimens.

Visualizations
The following diagrams, generated using the DOT language for Graphviz, illustrate key

concepts in the preclinical study of ReACp53.

Signaling Pathway of Mutant p53 Aggregation and
ReACp53 Intervention
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Caption: Mechanism of ReACp53 action on mutant p53 aggregation.
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Experimental Workflow for In Vivo Xenograft Study
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Caption: Workflow for the in vivo evaluation of ReACp53 and carboplatin.

Logical Relationship of ReACp53's Therapeutic
Hypothesis
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The Problem in HGSOC
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Caption: The therapeutic rationale for ReACp53 in HGSOC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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